Cas no 1396785-70-8 (1-[2-(dimethylamino)pyrimidin-5-yl]-3-(3,4,5-trimethoxyphenyl)urea)

• Product Name: 1-[2-(dimethylamino)pyrimidin-5-yl]-3-(3,4,5-trimethoxyphenyl)urea
• CAS No: 1396785-70-8
• MF: C₁₆H₂₁N₅O₄
• MW: 347.369043111801
• CID: 5851140
• PubChem ID: 71790092
• Update Time: 2025-08-04

1-[2-(dimethylamino)pyrimidin-5-yl]-3-(3,4,5-trimethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(dimethylamino)pyrimidin-5-yl]-3-(3,4,5-trimethoxyphenyl)urea
• AKOS024539933
• 1396785-70-8
• 1-(2-(dimethylamino)pyrimidin-5-yl)-3-(3,4,5-trimethoxyphenyl)urea
• F6222-0584
• VU0537664-1

• Inchi： 1S/C16H21N5O4/c1-21(2)15-17-8-11(9-18-15)20-16(22)19-10-6-12(23-3)14(25-5)13(7-10)24-4/h6-9H,1-5H3,(H2,19,20,22)
• InChI Key： NDQYEYFEIOMFEM-UHFFFAOYSA-N
• SMILES： N(C1=CN=C(N(C)C)N=C1)C(NC1=CC(OC)=C(OC)C(OC)=C1)=O

Computed Properties

• Exact Mass: 347.15935417g/mol
• Monoisotopic Mass: 347.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 97.8Ų

Additional information on 1-[2-(dimethylamino)pyrimidin-5-yl]-3-(3,4,5-trimethoxyphenyl)urea

Comprehensive Overview of 1-[2-(dimethylamino)pyrimidin-5-yl]-3-(3,4,5-trimethoxyphenyl)urea (CAS No. 1396785-70-8)

The compound 1-[2-(dimethylamino)pyrimidin-5-yl]-3-(3,4,5-trimethoxyphenyl)urea, identified by its CAS No. 1396785-70-8, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a pyrimidine core with a trimethoxyphenyl moiety, linked via a urea bridge. Such a configuration is often associated with potential bioactivity, particularly in the context of kinase inhibition and signal transduction modulation. Researchers are increasingly exploring its applications in targeted therapies, making it a subject of interest in modern drug discovery pipelines.

One of the key reasons for the growing interest in 1-[2-(dimethylamino)pyrimidin-5-yl]-3-(3,4,5-trimethoxyphenyl)urea is its structural resemblance to known kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The dimethylamino pyrimidine segment of this compound is particularly noteworthy, as it is a common pharmacophore in many FDA-approved kinase inhibitors. Coupled with the 3,4,5-trimethoxyphenyl group, which is known for its ability to enhance membrane permeability and bioavailability, this molecule presents a promising scaffold for further optimization.

In recent years, the scientific community has witnessed a surge in studies focusing on small-molecule inhibitors and their potential to address unmet medical needs. This trend aligns with the broader shift toward personalized medicine, where compounds like 1-[2-(dimethylamino)pyrimidin-5-yl]-3-(3,4,5-trimethoxyphenyl)urea are being evaluated for their selectivity and efficacy. For instance, questions such as "How does 1-[2-(dimethylamino)pyrimidin-5-yl]-3-(3,4,5-trimethoxyphenyl)urea compare to other kinase inhibitors?" or "What are the synthetic routes for CAS 1396785-70-8?" are frequently searched in academic and industry circles, reflecting the compound's relevance in contemporary research.

From a synthetic chemistry perspective, the preparation of 1-[2-(dimethylamino)pyrimidin-5-yl]-3-(3,4,5-trimethoxyphenyl)urea involves multi-step organic transformations. The pyrimidine ring is typically constructed using condensation reactions, followed by functionalization with the dimethylamino group. The urea linkage is then formed through reactions between the corresponding amine and isocyanate derivatives. Such synthetic strategies are not only critical for producing the compound but also for generating analogs to explore structure-activity relationships (SAR). Researchers often search for "optimized synthesis of CAS 1396785-70-8" or "scalable production methods for 1-[2-(dimethylamino)pyrimidin-5-yl]-3-(3,4,5-trimethoxyphenyl)urea," highlighting the practical challenges and opportunities in this area.

Beyond its potential therapeutic applications, 1-[2-(dimethylamino)pyrimidin-5-yl]-3-(3,4,5-trimethoxyphenyl)urea also serves as a valuable tool in chemical biology. Its ability to interact with specific protein targets makes it useful for probing biological pathways and validating drug targets. This dual utility—both as a therapeutic candidate and a research tool—further underscores its importance. Queries like "biological targets of CAS 1396785-70-8" or "mechanism of action of 1-[2-(dimethylamino)pyrimidin-5-yl]-3-(3,4,5-trimethoxyphenyl)urea" are common among scientists seeking to unravel its mode of action.

In conclusion, 1-[2-(dimethylamino)pyrimidin-5-yl]-3-(3,4,5-trimethoxyphenyl)urea (CAS No. 1396785-70-8) represents a fascinating intersection of chemistry and biology. Its distinctive structure, combined with its potential applications in drug discovery and chemical biology, makes it a compound of enduring interest. As research continues to evolve, this molecule is likely to remain at the forefront of discussions surrounding kinase inhibitors, small-molecule therapeutics, and targeted drug design. For those delving into its properties or seeking to harness its capabilities, the journey promises to be as rewarding as it is challenging.